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Cat. No.: B048418 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the performance of the photoinitiator Irgacure

369 in the polymerization of acrylate and methacrylate-based systems. While direct quantitative

comparative studies are not readily available in the public domain, this document synthesizes

established principles of polymer chemistry and the known characteristics of Irgacure 369 to

infer its relative performance in these two critical monomer systems.

Executive Summary
Irgacure 369, a highly efficient Type I photoinitiator, is widely utilized in UV-curable

formulations. The fundamental chemical differences between acrylates and methacrylates

significantly influence their polymerization kinetics, and consequently, the efficacy of Irgacure

369. Acrylates, known for their rapid polymerization rates, are expected to exhibit a faster cure

response when initiated with Irgacure 369. Conversely, methacrylates, which polymerize more

slowly, may achieve higher final monomer-to-polymer conversion and result in polymers with

enhanced thermal and mechanical properties. The choice between acrylate and methacrylate

formulations with Irgacure 369 will therefore depend on the specific application requirements,

prioritizing either curing speed or the final properties of the cured material.
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Irgacure 369, chemically known as 2-Benzyl-2-dimethylamino-1-(4-morpholinophenyl)-

butanone-1, is a versatile photoinitiator that undergoes α-cleavage upon exposure to UV

radiation, generating free radicals that initiate polymerization.[1] Its key properties are

summarized in Table 1.

Table 1: Properties of Irgacure 369

Property Value

Chemical Name
2-Benzyl-2-dimethylamino-1-(4-

morpholinophenyl)-butanone-1

CAS Number 119313-12-1

Molecular Weight 366.5 g/mol

Appearance Slightly yellow powder

Absorption Maximum ~322 nm

Mechanism Type I (α-cleavage)

Irgacure 369 is particularly effective in pigmented UV-curable systems, photoresists, and

printing plates.[1][2] It is often used in concentrations ranging from 0.5% to 5.0% by weight.

Acrylate vs. Methacrylate Polymerization: A
Fundamental Comparison
The primary distinction between acrylate and methacrylate monomers lies in the presence of a

methyl group on the α-carbon of the methacrylate monomer. This seemingly minor structural

difference has a profound impact on their reactivity and the properties of the resulting polymers.

Acrylates are generally characterized by:

Faster Polymerization Rates: The absence of the α-methyl group results in a less sterically

hindered and more reactive radical, leading to higher propagation rate constants.

Lower Final Conversion (in some cases): The high reactivity can lead to rapid network

formation and vitrification, trapping unreacted monomer.
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Greater Flexibility: The resulting polymers often exhibit lower glass transition temperatures

(Tg) and greater flexibility.

Methacrylates typically exhibit:

Slower Polymerization Rates: The α-methyl group provides steric hindrance and stabilizes

the propagating radical, resulting in lower propagation rate constants.

Higher Final Conversion: The slower reaction kinetics can allow for more complete monomer

conversion before the system vitrifies.

Enhanced Polymer Properties: Methacrylate-based polymers generally possess higher Tg,

improved thermal stability, greater mechanical strength, and better weather resistance

compared to their acrylate counterparts.[3]

Performance of Irgacure 369: Acrylate vs.
Methacrylate Systems
While specific quantitative data from a head-to-head comparison of Irgacure 369 in acrylate

and methacrylate systems is not available, we can infer its performance based on the

fundamental kinetics of these monomers.

In Acrylate Systems:

Given the high reactivity of acrylate monomers, Irgacure 369 is expected to initiate a very rapid

polymerization process. This is advantageous for applications requiring high curing speeds,

such as in printing inks and coatings. The high efficiency of Irgacure 369 in generating free

radicals would complement the inherent reactivity of acrylates, leading to a rapid cure

response.

In Methacrylate Systems:

In methacrylate formulations, the polymerization initiated by Irgacure 369 will be inherently

slower than in acrylate systems. However, this can be advantageous for achieving a higher

degree of final conversion, which is critical for applications demanding superior mechanical and

thermal properties, such as in dental resins and structural adhesives. The slower
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polymerization allows for more polymer chain mobility for a longer duration, facilitating a more

complete reaction.

Experimental Protocols
As no direct comparative experimental data was found, a generalized experimental protocol for

evaluating the performance of Irgacure 369 in acrylate versus methacrylate systems is

provided below. This protocol can be adapted by researchers to generate the necessary

comparative data.

Objective: To compare the photopolymerization kinetics of an acrylate and a methacrylate

monomer initiated by Irgacure 369.

Materials:

Acrylate monomer (e.g., Trimethylolpropane triacrylate, TMPTA)

Methacrylate monomer (e.g., Trimethylolpropane trimethacrylate, TMPTMA)

Irgacure 369

Photo-Differential Scanning Calorimeter (Photo-DSC)

UV light source with controlled intensity (e.g., 365 nm)

Nitrogen purge gas

Procedure:

Sample Preparation:

Prepare two formulations:

Formulation A: Acrylate monomer with a specific concentration of Irgacure 369 (e.g., 2

wt%).

Formulation B: Methacrylate monomer with the same concentration of Irgacure 369 (2

wt%).
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Ensure complete dissolution of Irgacure 369 in the monomers.

Photo-DSC Analysis:

Place a small, known mass of the formulation into a DSC pan.

Equilibrate the sample at a constant temperature (e.g., 25°C) under a nitrogen purge.

Expose the sample to UV irradiation of a specific intensity.

Record the heat flow as a function of time during the polymerization.

Data Analysis:

Calculate the rate of polymerization (Rp) from the heat flow data.

Determine the total heat of polymerization (ΔH_total) to calculate the final monomer

conversion.

Compare the Rp and final conversion for the acrylate and methacrylate formulations.

Visualizing the Process
To illustrate the fundamental processes, the following diagrams are provided.

Irgacure 369 Photoinitiation

Irgacure 369 Free RadicalsUV Light α-cleavage

Click to download full resolution via product page

Caption: Photoinitiation of Irgacure 369.
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Caption: General steps of radical polymerization.

Conclusion
Irgacure 369 is a potent photoinitiator for both acrylate and methacrylate systems. The choice

between these monomer families will be dictated by the desired outcome of the UV curing

process. For applications demanding high throughput and rapid curing, acrylate-based

formulations with Irgacure 369 are the preferred choice. When the final mechanical and thermal

properties of the polymer are paramount, and a higher degree of monomer conversion is

required, methacrylate-based systems initiated by Irgacure 369 are more suitable, despite their

slower reaction rates. Further experimental studies using consistent methodologies are

encouraged to provide direct quantitative comparisons and to fully elucidate the performance

trade-offs of Irgacure 369 in these two important classes of photopolymers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. longchangchemical.com [longchangchemical.com]

2. From Light to Structure: Photo Initiators for Radical Two‐Photon Polymerization - PMC
[pmc.ncbi.nlm.nih.gov]

3. UQ eSpace [espace.library.uq.edu.au]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b048418?utm_src=pdf-body-img
https://www.benchchem.com/product/b048418?utm_src=pdf-custom-synthesis
https://longchangchemical.com/product/photoinitiator-369-cas-119313-12-1/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9324900/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9324900/
https://espace.library.uq.edu.au/view/UQ:391348
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048418?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Irgacure 369: A Comparative Analysis of Performance in
Acrylate vs. Methacrylate Photopolymerization]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b048418#performance-of-irgacure-369-in-acrylate-
versus-methacrylate-polymerization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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